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Safeguarding Your Research: A Comprehensive
Guide to Handling GC376 Sodium

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GC376 sodium

Cat. No.: B14129987

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCHERS

This document provides essential, step-by-step guidance for the safe handling, operational
use, and disposal of GC376 sodium in a laboratory setting. Adherence to these procedures is
critical to ensure the safety of all personnel and the integrity of your research. GC376 is a
broad-spectrum antiviral medication and a protease inhibitor that blocks 3CLpro.[1][2]

Personal Protective Equipment (PPE)

When handling GC376 sodium, all personnel must wear the following personal protective
equipment. This is based on general laboratory safety protocols for handling chemical
compounds.
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Specifications and
PPE Category Item - K
emarks

Must be inspected before use.
Use proper glove removal
technique to avoid skin
) o contact. Dispose of

Hand Protection Nitrile Gloves ] ]
contaminated gloves in
accordance with applicable
laws and good laboratory

practices.[3]

] Safety Glasses with Side Ensure a snug fit to protect
Eye Protection _ _
Shields or Goggles against splashes.[3]

Recommended when there is

a risk of splashing, such as

Face Protection Face Shield ) ]
during the preparation of
solutions.[3]
Should be worn fully buttoned
Body Protection Laboratory Coat to protect skin and personal

clothing from contamination.[3]

Operational Plan: From Receipt to Use

A systematic approach to handling GC376 sodium is crucial for safety and experimental
success. The following workflow outlines the key steps.
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Step-by-Step Handling Procedures

Receiving and Storage: Upon receipt, visually inspect the container for any damage. Store
the container in a dry, well-ventilated area at 4°C, preferably under nitrogen.[4] For solutions
in DMSO, storage at -80°C for up to 6 months or -20°C for 1 month is recommended.[4]

Preparation of Stock Solutions: All handling of the solid compound should be conducted in a
certified chemical fume hood or a glove box to minimize inhalation exposure.[3]

o GC376 sodium is soluble in DMSO at a concentration of 100 mg/mL.[5]

o To prepare a working solution, the stock solution can be further diluted in an appropriate
assay buffer.[6]

Experimental Use: When using GC376 sodium in experiments, ensure that all procedures
are carried out in a designated and properly ventilated area. Avoid the formation of dust and
aerosols.

First Aid Measures

In the event of exposure to GC376 sodium, follow these first aid procedures:
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Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[3]

Immediately wash off with soap and plenty of
Skin Contact water for at least 15 minutes while removing

contaminated clothing. Consult a physician.[3]

Rinse thoroughly with plenty of water for at least
15 minutes, lifting upper and lower eyelids.

Eye Contact ]
Remove contact lenses if present and easy to

do. Continue rinsing and consult a physician.[3]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[3]

Disposal Plan

Proper disposal of GC376 sodium and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

» Waste Segregation: All waste materials, including unused GC376 sodium, contaminated
gloves, pipette tips, and empty containers, should be collected in a designated and clearly
labeled hazardous waste container.

» Disposal Method: Dispose of the hazardous waste through a licensed and certified waste
disposal company. Follow all local, state, and federal regulations for chemical waste
disposal. Do not dispose of GC376 sodium down the drain or in the regular trash.

o Spill Cleanup: In case of a spill, evacuate the area and prevent others from entering. If you
are trained and it is safe to do so, use an appropriate absorbent material to contain the spill.
Place the cleanup materials in a sealed container for disposal as hazardous waste.

Quantitative Data
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The following table summarizes key quantitative data for GC376 sodium.

Parameter Value Source
Molecular Weight 507.53 g/mol [2][4]
CAS Number 1416992-39-6 [2][4]
Storage Temperature (Solid) 4°C (under nitrogen) [4]
Storage Temperature (in -80°C (6 months), -20°C (1 )
DMSO) month)

Solubility in DMSO 100 mg/mL [5]

IC50 (TGEV 3CLpro) 0.15 uM [6]

IC50 (FIPV 3CLpro) 0.2 uM [6]

IC50 (PTV 3Cpro) 0.15 uM [6]

Mechanism of Action

GC376 is a prodrug of GC373 and acts as a protease inhibitor. It specifically targets the 3C-like
protease (3CLpro) of various viruses, including coronaviruses. By inhibiting this enzyme,
GC376 prevents the cleavage of viral polyproteins, which is an essential step in the viral
replication cycle.[2]
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Mechanism of Action of GC376 Sodium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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